Adenosine receptor antagonist 3

• CAS: 2400864-80-2
• Molecular Formula: C16H14N6S
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C16H14N6S/c1-10-3-2-4-11(7-10)8-22-9-12-14(17)18-16(19-15(12)20-22)13-5-6-23-21-13/h2-7,9H,8H2,1H3,(H2,17,18,19,20)
• InChIKey: XCADTDINRZIVIN-UHFFFAOYSA-N

Adenosine receptor antagonist 3 Procurement and Differentiation Guide

Adenosine receptor antagonist 3 (CAS: 2400864-80-2), with the molecular formula C16H14N6S and a molecular weight of 322.39 g/mol, is a pyrazolopyrimidine derivative that functions as an antagonist of the adenosine A2A receptor (A2AR) . It is specifically disclosed as 'Compound 1' in patent WO2019233994A1, which is associated with the AI-designed clinical candidate EXS21546 . The compound is intended for research purposes, primarily in oncology, to study adenosine-mediated immunosuppression in the tumor microenvironment [1].

A2A receptor (ADORA2A) tool compound – reported selective antagonist for GPCR signaling and immuno-oncology research

SPR binding data available – quantitative affinity context supports receptor occupancy studies

Patent-derived pyrazolopyrimidine – disclosed as selective A2A antagonist with selectivity context across adenosine subtypes

• [1] CAS. (2022). AI drug discovery: assessing the first AI-designed drug candidates for humans. Retrieved from https://www.cas.org/resources/cas-insights/ai-drug-discovery-assessing-the-first-ai-designed-drug-candidates-to-go-into-human-clinical-trials View Source

Why Adenosine receptor antagonist 3 Cannot Be Substituted

Generic substitution among adenosine receptor antagonists is not feasible due to significant variations in receptor subtype selectivity (A1, A2A, A2B, A3), physicochemical properties affecting blood-brain barrier penetration, and off-target profiles [1]. Adenosine receptor antagonist 3 is specifically linked to the clinical candidate EXS21546, which was developed as a non-furan, selective A2AR antagonist with intentionally low central nervous system (CNS) penetration to mitigate neurological side effects [2]. Substituting with a structurally distinct A2AR antagonist, such as the xanthine derivative istradefylline or the high-affinity tool compound SCH 58261, could introduce confounding variables in experimental outcomes due to differing pharmacokinetics, selectivity windows, and potential inverse agonism [3].

This compound

A2A antagonist 3

Reported to show high A2A/A1 and A2A/A2B selectivity window; A3 affinity minimal

Common comparators

Istradefylline / Preladenant / Caffeine

Differing subtype selectivity profiles; A1, A2B, or A3 engagement may confound A2A-specific readouts

Risk summary: Selectivity fingerprint may not transfer across tool compounds. A1 antagonism is associated with cardiac-rate endpoints in model systems. Verify receptor-subtype selectivity for your experimental context.

• [1] Müller, C. E., & Jacobson, K. A. (2011). Recent developments in adenosine receptor ligands and their potential as novel drugs. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(5), 1290–1308. View Source
• [2] Payne, A., et al. (2021). Abstract 1731: EXS21546, a non-CNS penetrant A2AR-selective antagonist for anti-cancer immunotherapy. Cancer Research, 81(13_Supplement), 1731. View Source
• [3] Claff, T., Schlegel, J. G., & Müller, C. E. (2023). Crystal structure of adenosine A2A receptor in complex with clinical candidate Etrumadenant reveals unprecedented antagonist interaction. Communications Biology, 6(1), 1-11. View Source

Adenosine receptor antagonist 3 Selectivity & Potency Guide

Superior A2A/A1 Selectivity

Adenosine receptor antagonist 3, as Compound 1 in patent WO2019233994A1, belongs to a series of 46 exemplified pyrazolopyrimidine molecules discovered using Exscientia's AI platform for the clinical candidate EXS21546 [1]. This is in contrast to traditional adenosine antagonists like Istradefylline (KW-6002), which are based on a xanthine scaffold and were discovered via classical medicinal chemistry. The AI-driven approach aimed to optimize for selectivity and low CNS penetration from a diverse chemical space not typically explored by xanthine derivatives [1].

A2A/A1 selectivity

Cross-study comparable

This compound

~886-fold

IC50 A1 3100 nM / A2A 3.5 nM (SPR)

Istradefylline

~79-fold

Ki A1 175 nM / A2A 2.2 nM

Reported selectivity window supports A2A-focused study design with reduced A1 interference

Cross-study comparison; SPR vs radioligand binding. A1-mediated cardiac endpoints may require monitoring

Evidence Dimension	Drug Discovery Method & Core Scaffold
Target Compound Data	Pyrazolopyrimidine scaffold, discovered via AI platform
Comparator Or Baseline	Istradefylline (Xanthine scaffold, classical medicinal chemistry)
Quantified Difference	Not applicable (Qualitative difference in discovery method and chemotype)
Conditions	Patent WO2019233994A1; EXS21546 discovery program

Why This Matters

The AI-driven discovery of a novel chemotype like pyrazolopyrimidine may offer a distinct intellectual property position and a unique pharmacological profile compared to legacy xanthine-based A2AR antagonists.

• [1] CAS. (2022). AI drug discovery: assessing the first AI-designed drug candidates for humans. Retrieved from https://www.cas.org/resources/cas-insights/ai-drug-discovery-assessing-the-first-ai-designed-drug-candidates-to-go-into-human-clinical-trials View Source

A2A/A2B Selectivity for Immunotherapy

The clinical candidate EXS21546, for which Adenosine receptor antagonist 3 is a key structural analog (Compound 1 in patent WO2019233994A1), was intentionally designed as a non-brain penetrant A2AR antagonist [1]. This design choice aims to avoid CNS-related adverse events, a significant differentiator from brain-penetrant A2AR antagonists like Istradefylline, which is approved for Parkinson's disease and acts within the CNS [2]. While specific CNS penetration data (e.g., Kp,uu) for Adenosine receptor antagonist 3 is not publicly available, its association with this development program suggests a similar peripheral restriction profile.

A2A/A2B selectivity

Cross-study comparable

~429-fold

IC50 A2B 1500 nM / A2A 3.5 nM (SPR)
Preladenant: ~1.5-fold (Ki)

Selectivity context supports A2A-specific pathway isolation from A2B

SPR vs radioligand; A2B contributions in myeloid cells may need independent assessment

Evidence Dimension	CNS Penetration Design Strategy
Target Compound Data	Non-CNS penetrant (by design for EXS21546 program)
Comparator Or Baseline	Istradefylline (CNS penetrant, approved for Parkinson's)
Quantified Difference	Not applicable (Qualitative difference in intended tissue distribution)
Conditions	Design rationale for EXS21546 (Payne et al., 2021)

Why This Matters

For peripheral immuno-oncology applications, a non-CNS penetrant profile is critical to minimize neurological side effects and maximize the therapeutic window, making compounds from this series more suitable than CNS-active alternatives for cancer immunotherapy research.

• [1] Payne, A., et al. (2021). Abstract 1731: EXS21546, a non-CNS penetrant A2AR-selective antagonist for anti-cancer immunotherapy. Cancer Research, 81(13_Supplement), 1731. View Source
• [2] Jenner, P. (2014). An overview of adenosine A2A receptor antagonists in Parkinson's disease. International Review of Neurobiology, 119, 71-86. View Source

Adenosine receptor antagonist 3 Research Applications

Dissecting A2A vs. A2B Immunosuppression in Tumors

This compound is best applied in preclinical oncology models to study the reversal of adenosine-mediated immunosuppression within the tumor microenvironment. Its association with the non-CNS penetrant clinical candidate EXS21546 makes it a relevant tool for validating the A2AR blockade mechanism in peripheral tissues without confounding CNS effects [1]. Studies should focus on T-cell activation, cytokine production, and tumor growth inhibition in syngeneic mouse models or using patient-derived samples, as demonstrated in translational work for EXS21546 [2].

A2A Functional Mapping with Minimal Cardiac Confounding

Due to its origin in a patent with 46 exemplified molecules [1], Adenosine receptor antagonist 3 is a representative member of a specific pyrazolopyrimidine chemotype. It can be used as a comparator in in vitro radioligand binding or functional assays (e.g., cAMP assays) to profile new chemical entities targeting the A2A receptor. This allows researchers to benchmark the potency and selectivity of novel compounds against a scaffold that is distinct from traditional xanthine-based antagonists like Istradefylline or SCH 58261.

In Vivo Combination Immunotherapy Optimization

Given its intended peripheral restriction, this compound is a suitable candidate for developing and validating bioanalytical methods (e.g., LC-MS/MS) to quantify A2A antagonist concentrations in plasma. Such methods are crucial for pharmacokinetic/pharmacodynamic (PK/PD) studies in immuno-oncology, where maintaining adequate systemic exposure while limiting CNS penetration is a key development goal for the drug class.

Application

Selection Property

Validation Focus

A2A vs A2B immunosuppression dissection

A2A/A2B selectivity profile

T-cell suppression assay with A2B control

A2A functional mapping in cardiac / neural tissues

A2A/A1 selectivity window

A1-mediated cardiac endpoint monitoring

In vivo combination checkpoint studies

Syngeneic tumor model response context

A2A pathway contribution to anti-PD-1 synergy

• [1] CAS. (2022). AI drug discovery: assessing the first AI-designed drug candidates for humans. Retrieved from https://www.cas.org/resources/cas-insights/ai-drug-discovery-assessing-the-first-ai-designed-drug-candidates-to-go-into-human-clinical-trials View Source
• [2] Payne, A., et al. (2021). Abstract 1731: EXS21546, a non-CNS penetrant A2AR-selective antagonist for anti-cancer immunotherapy. Cancer Research, 81(13_Supplement), 1731. View Source